Cas no 1261920-42-6 (2-Chloro-5-(2-fluoro-3-trifluoromethylphenyl)isonicotinic acid)

• Product Name: 2-Chloro-5-(2-fluoro-3-trifluoromethylphenyl)isonicotinic acid
• CAS No: 1261920-42-6
• MF: C₁₃H₆ClF₄NO₂
• MW: 319.63885641098
• CID: 2763535
• PubChem ID: 53224328
• Update Time: 2025-04-21

2-Chloro-5-(2-fluoro-3-trifluoromethylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40688265
• 2-Chloro-5-(2-fluoro-3-trifluoromethylphenyl)isonicotinic acid, 95%
• 1261920-42-6
• MFCD18318397
• 2-CHLORO-5-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)ISONICOTINIC ACID
• 2-Chloro-5-(2-fluoro-3-trifluoromethylphenyl)isonicotinic acid

• Inchi： 1S/C13H6ClF4NO2/c14-10-4-7(12(20)21)8(5-19-10)6-2-1-3-9(11(6)15)13(16,17)18/h1-5H,(H,20,21)
• InChI Key： NKNCJPLRUKNJMY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=N1)C1C=CC=C(C(F)(F)F)C=1F

Computed Properties

• Exact Mass: 319.0023188Da
• Monoisotopic Mass: 319.0023188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.2Ų